Dipropyl carbonate

Specification

• CAS No.: 623-96-1
• Molecular Formula: C7H14O3
• Molecular Weight: 146.18 g/mol
• IUPAC Name: dipropyl carbonate
• Standard InChI: InChI=1S/C7H14O3/c1-3-5-9-7(8)10-6-4-2/h3-6H2,1-2H3
• Standard InChI Key: VUPKGFBOKBGHFZ-UHFFFAOYSA-N
• SMILES: CCCOC(=O)OCCC
• Canonical SMILES: CCCOC(=O)OCCC
• Boiling Point: 168.0 °C

Introduction

Physical and Chemical Properties

Basic Physical Properties

Dipropyl carbonate is a yellow liquid at room temperature with a molecular weight of 146.18 g/mol. Its physical properties are comprehensively summarized in Table 1.

Table 1: Physical Properties of Dipropyl Carbonate

Property	Value
Physical state at 25°C	Yellow liquid
Molecular formula	C7H14O3
Molecular weight	146.18 g/mol
Melting point	<25°C or -41°C
Boiling point	167-168°C
Density	0.944 g/mL at 25°C
Flash point	131°F (55°C)
LogP (octanol-water partition coefficient)	2.108 (estimated)
Solubility in water	4.1 g/L

Chemical Reactivity

As a dialkyl carbonate, Dipropyl carbonate shares reactivity patterns with other members of this chemical class. While specific reactivity data for Dipropyl carbonate is limited in the available sources, we can infer some properties based on the general reactivity of dialkyl carbonates.

Dialkyl carbonates typically have multiple reactive centers. For example, Dimethyl carbonate has three reactive centers that can interact with nucleophiles: the carbonyl group and two methyl groups. Similarly, Dipropyl carbonate would have reactive sites at the carbonyl group and potentially at the propyl chains.

The carbonyl group in dialkyl carbonates is generally a harder electrophile due to its polarized positive charge and sp2 hybridization, while the alkyl groups represent softer electrophiles due to their sp3 orbital and weaker positive charge. This reactivity pattern likely applies to Dipropyl carbonate as well, with the carbonyl group being particularly susceptible to nucleophilic attack.

Synthesis and Production

Traditional Synthesis Methods

Test Type	Species	LD50/LC50 Value
Acute oral	Mice	0.3 g/kg
Acute oral	Rabbits	3.2 g/kg
Acute dermal	Rats	0.98 g/kg

These values suggest that Dipropyl carbonate has significant acute toxicity, with mice being particularly sensitive to oral exposure. The variation in LD50 values between species indicates species-specific sensitivity to the compound, with rabbits showing considerably more tolerance to oral exposure than mice. The dermal toxicity data for rats suggests that skin contact should also be carefully avoided.

Hazard Classification and Labeling

Dipropyl carbonate is classified as hazardous according to the Globally Harmonized System of Classification and Labeling of Chemicals (GHS). Its hazard profile is summarized in Table 3.

Table 3: Hazard Classification and Labeling of Dipropyl Carbonate

Category	Information
GHS Symbols	GHS02 (Flammable), GHS07 (Harmful/Irritant)
Signal Word	Warning
Hazard Statements	H226-H302+H312+H332-H315-H319-H335
Precautionary Statements	P210-P280-P301+P312-P303+P361+P353-P304+P340+P312-P305+P351+P338
Risk Statements	10-20/21/22-36/37/38
Safety Statements	26-36/37/39-45
Hazard Codes	Xn (Harmful)
Transport Classification	UN 3272, Class 3, Packing Group III
WGK Germany	3 (severe hazard to waters)

The hazard statements indicate that Dipropyl carbonate is flammable (H226), harmful if swallowed, in contact with skin, or if inhaled (H302+H312+H332), causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Its classification as Water Hazard Class 3 in Germany indicates it poses a severe hazard to water environments.

Applications and Uses

While specific information about the applications and uses of Dipropyl carbonate is limited in the available sources, we can infer some potential applications based on the properties and uses of similar dialkyl carbonates:

Research Applications

Manufacturer	Product Description	Package Size	Price (USD)	Date Updated
Sigma-Aldrich	Dipropyl carbonate 99%	5g	$116	2023-06-20
Biosynth Carbosynth	Dipropyl carbonate	2g	$125	2021-12-16
Biosynth Carbosynth	Dipropyl carbonate	5g	$200	2021-12-16
Biosynth Carbosynth	Dipropyl carbonate	10g	$320	2021-12-16
Biosynth Carbosynth	Dipropyl carbonate	25g	$500	2021-12-16

The relatively high price per gram suggests that Dipropyl carbonate is primarily used in research settings or specialized applications rather than bulk industrial processes. The pricing data also indicates that it is a relatively specialty chemical with limited production volume compared to more common organic compounds.